Cas no 204783-08-4 (5-Quinolinecarboxylic acid, 3-methyl-8-(methylsulfonyl)-)
204783-08-4 structure
Product Name:5-Quinolinecarboxylic acid, 3-methyl-8-(methylsulfonyl)-
CAS No:204783-08-4
MF:C12H11NO4S
MW:265.285042047501
CID:909862
PubChem ID:45123482
Update Time:2025-04-19
5-Quinolinecarboxylic acid, 3-methyl-8-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinolinecarboxylic acid, 3-methyl-8-(methylsulfonyl)-
- 5-quinolinecarboxylic acid,3-methyl-8-(methylsulfonyl)-
- 204783-08-4
-
- Inchi: 1S/C12H11NO4S/c1-7-5-9-8(12(14)15)3-4-10(18(2,16)17)11(9)13-6-7/h3-6H,1-2H3,(H,14,15)
- InChI Key: WWRYMMBWPXVIBY-UHFFFAOYSA-N
- SMILES: S(C)(C1=CC=C(C(=O)O)C2=CC(C)=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 265.04087901g/mol
- Monoisotopic Mass: 265.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.7Ų
5-Quinolinecarboxylic acid, 3-methyl-8-(methylsulfonyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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